Cas no 1261991-73-4 (95%)

• Product Name: 95%
• CAS No: 1261991-73-4
• MF: C₁₃H₁₁NO₂S
• MW: 245.296941995621
• MDL: MFCD18317461
• CID: 5168158
• Update Time: 2026-03-04

95% Chemical and Physical Properties

Names and Identifiers

• 5-(4-Methylthiophenyl)picolinic acid
• 95%

• MDL： MFCD18317461
• Inchi： 1S/C13H11NO2S/c1-17-11-5-2-9(3-6-11)10-4-7-12(13(15)16)14-8-10/h2-8H,1H3,(H,15,16)
• InChI Key： PHTHNJGFZLTXNM-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1C=NC(C(=O)O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• XLogP3: 2.8
• Topological Polar Surface Area: 75.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines